Cas no 917909-54-7 (Benzamide, 4-nitro-3-(1-pyrrolidinyl)-)

• Product Name: Benzamide, 4-nitro-3-(1-pyrrolidinyl)-
• CAS No: 917909-54-7
• MF: C₁₁H₁₃N₃O₃
• MW: 235.239222288132
• CID: 782364
• PubChem ID: 59360032
• Update Time: 2025-04-19

Benzamide, 4-nitro-3-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-nitro-3-(1-pyrrolidinyl)-
• 4-nitro-3-pyrrolidin-1-ylbenzamide
• 917909-54-7
• DTXSID20731627
• NKHJYBLKEKQABA-UHFFFAOYSA-N
• 4-Nitro-3-(pyrrolidin-1-yl)benzamide
• SCHEMBL3796832
• 4-Nitro-3-pyrrolidin-1-yl-benzamide

• Inchi： 1S/C11H13N3O3/c12-11(15)8-3-4-9(14(16)17)10(7-8)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2,(H2,12,15)
• InChI Key： NKHJYBLKEKQABA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C(N)=O)=CC=1N1CCCC1)=O

Computed Properties

• Exact Mass: 235.09569129g/mol
• Monoisotopic Mass: 235.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 92.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines